Cas no 1536147-21-3 (1-Propanone, 2-amino-1-(4-methyl-3-furanyl)-)

• Product Name: 1-Propanone, 2-amino-1-(4-methyl-3-furanyl)-
• CAS No: 1536147-21-3
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5291331
• Update Time: 2025-07-13

1-Propanone, 2-amino-1-(4-methyl-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-amino-1-(4-methyl-3-furanyl)-

• Inchi： 1S/C8H11NO2/c1-5-3-11-4-7(5)8(10)6(2)9/h3-4,6H,9H2,1-2H3
• InChI Key： HCFVZGUFUHIBBW-UHFFFAOYSA-N
• SMILES： C(C1C(C)=COC=1)(=O)C(N)C

Additional information on 1-Propanone, 2-amino-1-(4-methyl-3-furanyl)-

Introduction to 1-Propanone, 2-amino-1-(4-methyl-3-furanyl)- (CAS No. 1536147-21-3)

The compound 1-Propanone, 2-amino-1-(4-methyl-3-furanyl)-, identified by its CAS number 1536147-21-3, is a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, featuring a unique structural motif that combines a ketone group with an amino substituent and a furanyl ring, has garnered attention for its potential applications in medicinal chemistry and synthetic biology. Its molecular structure, characterized by a 4-methyl-3-furanyl moiety attached to the 2-amino-1-propanone backbone, presents a rich scaffold for further functionalization and exploration.

In recent years, the study of heterocyclic compounds has seen substantial growth, particularly those incorporating nitrogen-containing rings such as furans. The 4-methyl-3-furanyl group in this compound not only contributes to its distinct electronic properties but also opens avenues for interactions with biological targets. This feature has made it a subject of interest in the development of novel therapeutic agents. The presence of both an amino group and a ketone moiety further enhances its versatility, allowing for diverse chemical modifications that can tailor its pharmacological properties.

One of the most compelling aspects of 1-Propanone, 2-amino-1-(4-methyl-3-furanyl)- is its potential as a precursor in the synthesis of more complex molecules. Researchers have been exploring its utility in constructing scaffolds for drug candidates targeting various diseases. For instance, the combination of the amino group and the furanyl ring can facilitate interactions with enzymes or receptors in biological systems, making it a promising building block for small-molecule inhibitors or activators. The ketone group also provides a site for further derivatization, enabling chemists to modify its reactivity and selectivity.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have suggested that 1-Propanone, 2-amino-1-(4-methyl-3-furanyl)- can exhibit favorable binding affinities with certain biological targets due to its optimized spatial arrangement of functional groups. These studies have been instrumental in guiding experimental efforts, allowing researchers to design more targeted synthetic strategies. Additionally, the compound's ability to undergo various chemical transformations has made it a valuable tool in the development of libraries for high-throughput screening.

The pharmaceutical industry has been particularly keen on exploring novel heterocyclic compounds like 1-Propanone, 2-amino-1-(4-methyl-3-furanyl)- due to their diverse biological activities. Preliminary studies have indicated that derivatives of this compound may exhibit properties relevant to antimicrobial, anti-inflammatory, and even anticancer applications. While these findings are still in the early stages of investigation, they underscore the importance of continued research into this class of molecules. The structural features present in this compound make it an attractive candidate for further pharmacological exploration.

Synthetic methodologies have also seen significant progress with respect to this compound. New catalytic approaches have been developed to streamline its preparation, reducing both cost and environmental impact. These advancements are crucial for enabling large-scale production and subsequent application in drug discovery programs. Moreover, green chemistry principles have been incorporated into synthetic routes, emphasizing sustainability and efficiency in chemical processes.

The role of 1-Propanone, 2-amino-1-(4-methyl-3-furanyl)- in interdisciplinary research is also noteworthy. Its unique structure bridges organic chemistry with biochemistry and pharmacology, fostering collaboration across different scientific domains. This interdisciplinary approach has led to innovative strategies for drug development and has highlighted the importance of understanding molecular interactions at a fundamental level.

Looking ahead, the future prospects for this compound are promising. Ongoing research aims to uncover new derivatives with enhanced biological activity and improved pharmacokinetic profiles. The integration of machine learning and artificial intelligence into drug discovery is expected to accelerate the identification of novel analogs based on 1-Propanone, 2-amino-1-(4-methyl-3-furanyl)-, further expanding its potential applications.

In conclusion,1-Propanone, 2-amino-1-(4-methyl-3-furanyl)- (CAS No. 1536147-21-3) represents a fascinating molecule with significant implications for pharmaceutical research and organic synthesis. Its unique structural features and versatile reactivity make it a valuable asset in the quest for new therapeutic agents. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in medicine today.